Cas no 520-80-9 (Digipronin)

• Product Name: Digipronin
• CAS No: 520-80-9
• MF: C₂₈H₄₀O₉
• MW: 520.61180973053
• CID: 2001363
• PubChem ID: 12310908
• Update Time: 2025-04-21

Digipronin Chemical and Physical Properties

Names and Identifiers

• Digipronin
• 3β-[(6-Deoxy-3-O-methyl-D-galactopyranosyl)oxy]-17-hydroxypregn-5-ene-11,15,20-trione
• Pregn-5-ene-11,15,20-trione, 3-[(6-deoxy-3-O-methyl-D-galactopyranosyl)oxy]-17-hydroxy-, (3beta)-
• DTXSID901118439
• 520-80-9
• Pregn-5-ene-11,15,20-trione, 3-[(6-deoxy-3-O-methyl-D-galactopyranosyl)oxy]-17-hydroxy-, (3I(2))-

• Inchi： 1S/C28H40O9/c1-13-22(32)24(35-5)23(33)25(36-13)37-16-8-9-26(3)15(10-16)6-7-17-20(26)18(30)11-27(4)21(17)19(31)12-28(27,34)14(2)29/h6,13,16-17,20-25,32-34H,7-12H2,1-5H3
• InChI Key： MBDYRJBBFJLZNT-UHFFFAOYSA-N
• SMILES： OC1(C(C)=O)CC(C2C3CC=C4CC(CCC4(C)C3C(CC21C)=O)OC1C(C(C(C(C)O1)O)OC)O)=O

Computed Properties

• Exact Mass: 520.26723285g/mol
• Monoisotopic Mass: 520.26723285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides